5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione

• Molecular Formula: C24H16N2O4S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)isoindole-1,3-dione
• InChI: InChI=1S/C24H16N2O4S/c1-29-20-9-5-6-10-21(20)30-16-11-12-17-18(13-16)23(28)26(22(17)27)24-25-19(14-31-24)15-7-3-2-4-8-15/h2-14H,1H3
• InChI Key: SQRAMJXNIQROJE-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1OC2=CC3=C(C=C2)C(=O)N(C3=O)C4=NC(=CS4)C5=CC=CC=C5

Description

5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione, also known as MTID, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics. In medicinal chemistry, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been investigated for its potential as an anticancer agent, with studies showing promising results in inhibiting the growth of cancer cells. In materials science, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been studied for its potential as a building block for organic electronic devices, such as field-effect transistors and organic photovoltaics.

Mechanism of Action

The mechanism of action of 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione is not fully understood, but studies have suggested that it may inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been shown to interact with DNA, potentially leading to DNA damage and apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has various biochemical and physiological effects, including inhibition of cancer cell growth, induction of apoptosis, and DNA damage. Additionally, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been shown to have low toxicity in normal cells, making it a potentially safe and effective anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione in lab experiments is its potential as a selective anticancer agent, with studies showing its effectiveness against various types of cancer cells. Additionally, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione has been shown to have low toxicity in normal cells, making it a potentially safe and effective treatment option. However, one limitation of using 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione in lab experiments is its complex synthesis method, which may be challenging for researchers without expertise in organic chemistry.

Future Directions

There are several future directions for research on 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione. One direction is to further investigate its potential as an anticancer agent, including its effectiveness against different types of cancer cells and its mechanism of action. Another direction is to explore its potential applications in organic electronics, including its use as a building block for various devices. Additionally, further research is needed to optimize the synthesis method of 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione and to develop more efficient and scalable methods for its production.

Synthesis Methods

5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione can be synthesized through a multi-step process involving the reaction of various chemical reagents. One such method involves the reaction of 2-amino-5-bromo-benzoic acid with thiosemicarbazide to form 2-amino-5-(4-phenyl-1,3-thiazol-2-yl)thiazole. This intermediate compound then reacts with 2-methoxyphenol in the presence of potassium carbonate to form the final product, 5-(2-methoxyphenoxy)-2-(4-phenyl-1,3-thiazol-2-yl)-1H-isoindole-1,3(2H)-dione.